Cas no 2137959-95-4 (rac-(3R,4S)-4-(4-fluorobutyl)pyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(4-fluorobutyl)pyrrolidin-3-ol
• CAS No: 2137959-95-4
• MF: C₈H₁₆FNO
• MW: 161.2171459198
• CID: 5936990
• PubChem ID: 165480451
• Update Time: 2025-10-28

rac-(3R,4S)-4-(4-fluorobutyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(4-fluorobutyl)pyrrolidin-3-ol
• EN300-1116980
• 2137959-95-4

• Inchi： 1S/C8H16FNO/c9-4-2-1-3-7-5-10-6-8(7)11/h7-8,10-11H,1-6H2/t7-,8-/m1/s1
• InChI Key： VJHXJKUKZOUJIU-HTQZYQBOSA-N
• SMILES： FCCCC[C@@H]1CNC[C@H]1O

Computed Properties

• Exact Mass: 161.121592296g/mol
• Monoisotopic Mass: 161.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.3Ų

Additional information on rac-(3R,4S)-4-(4-fluorobutyl)pyrrolidin-3-ol

Introduction to Rac-(3R,4S)-4-(4-fluorobutyl)pyrrolidin-3-ol (CAS No. 2137959-95-4)

Rac-(3R,4S)-4-(4-fluorobutyl)pyrrolidin-3-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique chemical structure and biological activity. This compound, identified by the CAS number 2137959-95-4, has garnered attention due to its potential applications in drug development and medicinal research. The pyrrolidin-3-ol moiety and the presence of a 4-fluorobutyl group contribute to its distinctive properties, making it a subject of interest for synthetic chemists and pharmacologists.

The stereochemistry of Rac-(3R,4S)-4-(4-fluorobutyl)pyrrolidin-3-ol is particularly noteworthy, as the (3R,4S) configuration plays a crucial role in determining its pharmacological effects. This stereochemical arrangement is often exploited in drug design to enhance binding affinity and selectivity. Recent studies have highlighted the importance of such chiral centers in optimizing drug efficacy and minimizing side effects.

In the realm of medicinal chemistry, the fluorine substituent in the 4-fluorobutyl group is a key feature that influences the compound's metabolic stability and interaction with biological targets. Fluorinated compounds are widely recognized for their improved bioavailability and resistance to degradation, making them valuable in the development of therapeutic agents. The pyrrolidin-3-ol core further contributes to the compound's versatility, as it is a common scaffold in many bioactive molecules.

Current research in pharmaceutical sciences has demonstrated the potential of Rac-(3R,4S)-4-(4-fluorobutyl)pyrrolidin-3-ol as a precursor in the synthesis of novel drugs targeting various diseases. Its structural features make it a promising candidate for further exploration in areas such as neurology, oncology, and inflammation management. The compound's ability to modulate biological pathways suggests its utility in developing next-generation therapeutics.

One of the most compelling aspects of this compound is its role in structure-activity relationship (SAR) studies. By systematically varying its structural components, researchers can gain insights into how different functional groups affect its biological activity. This information is invaluable for designing more effective drugs with improved pharmacokinetic profiles. The synthetic pathways for Rac-(3R,4S)-4-(4-fluorobutyl)pyrrolidin-3-ol have been optimized to ensure high yield and purity, facilitating its use in both academic and industrial settings.

The biological evaluation of Rac-(3R,4S)-4-(4-fluorobutyl)pyrrolidin-3-ol has revealed several interesting properties. Preclinical studies indicate that it exhibits moderate affinity for certain receptors and enzymes, suggesting potential therapeutic applications. Additionally, its low toxicity profile makes it an attractive candidate for further development into clinical candidates. The compound's interaction with biological targets has been studied using advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

Advances in computational chemistry have also played a significant role in understanding the behavior of Rac-(3R,4S)-4-(4-fluorobutyl)pyrrolidin-3-ol. Molecular modeling simulations have helped predict its binding interactions and metabolic fate, providing valuable insights for drug design. These computational approaches complement experimental data and accelerate the development process. The integration of computational methods with traditional wet chemistry has become a cornerstone of modern pharmaceutical research.

The future prospects of Rac-(3R,4S)-4-(4-fluorobutyl)pyrrolidin-3-ol are promising, with ongoing studies exploring its potential in various therapeutic areas. Researchers are particularly interested in its role as an intermediate in the synthesis of more complex molecules with enhanced biological activity. As our understanding of drug metabolism and pharmacodynamics evolves, compounds like this one will continue to play a crucial role in innovation within the pharmaceutical industry.

In conclusion, Rac-(3R,4S)-4-(4-fluorobutyl)pyrrolidin-3-ol (CAS No. 2137959-95-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical results, make it a valuable asset for drug discovery efforts. As research progresses, this compound is expected to contribute to the development of novel therapeutics that address unmet medical needs.